Cas no 150044-24-9 (Cholesterol-13C5)

Cholesterol-13C5 Properties

Names and Identifiers

• Cholest-5-en-3-ol-23,24,25,26,27-13C5,(3b)- (9CI)
• CHOLESTEROL-13C5
• ((3b)-Cholest-5-en-3-ol-23,24,25,26,27-13C5)
• (3)-Cholest-5-en-3-ol-23,24,25,26,27-13C5
• (3b)-Cholest-5-en-3-ol-23,24,25,26,27-13C
• [23,24,25,26,27-13C5]Cholesterol
• HY-N0322S3
• CS-0312458
• (3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-(113C)methyl(4,5,6,7-13C4)heptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 150044-24-9
• Cholest-5-en-3-ol-23,24,25,26,27-13C5, (3beta)- (9CI)
• Cholesterol-13C5
• +Expand

• InChIKey： HVYWMOMLDIMFJA-SJADOJFSSA-N
• Inchi： InChI=1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25,28H,6-8,10-17H2,1-5H3/t19?,21-,22-,23?,24?,25?,26-,27+/m0/s1/i1+1,2+1,6+1,7+1,18+1
• SMILES： [13CH3][13CH]([13CH2][13CH2]CC(C1CCC2[C@@H]3CC=C4C[C@H](CC[C@]4(C)C3CC[C@]12C)O)C)[13CH3]

Computed Properties

• Exact Mass: 391.37200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 391.37164026g/mol
• Heavy Atom Count: 28
• Complexity: 591
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 7.38870
• PSA: 20.23000